N-Deschlorobenzoyl Indomethacin-d3

• Molecular Formula: C12H13NO3
• Molecular Weight: 222.25 g/mol
• InChI: InChI=1S/C12H13NO3/c1-7-9(6-12(14)15)10-5-8(16-2)3-4-11(10)13-7/h3-5,13H,6H2,1-2H3,(H,14,15)/i2D3
• InChIKey: TXWGINUZLBAKDF-BMSJAHLVSA-N

N-Deschlorobenzoyl Indomethacin-d3 Overview

N-Deschlorobenzoyl Indomethacin-d3 (CAS 3029090-15-8, C12H10D3NO3, MW 222.26) is a stable isotope-labeled analog of N-Deschlorobenzoyl Indomethacin (CAS 2882-15-7), a primary phase I metabolite of the NSAID indomethacin . The compound incorporates three deuterium atoms at the methoxy position of the indole ring, creating a mass shift of +3 Da relative to the unlabeled metabolite while preserving identical physicochemical properties . As a deuterated internal standard, it is specifically designed for isotope dilution mass spectrometry workflows in quantitative bioanalysis of indomethacin metabolic pathways .

Workflow Isotope dilution LC-MS/MS quantitation

Analyte match N-deschlorobenzoyl indomethacin metabolite

Key property Co-eluting +3 Da SIL-IS; matrix effect normalization

Why Substitution with Other Standards Fails

Non-deuterated N-Deschlorobenzoyl Indomethacin (unlabeled, MW 219.24) cannot substitute for the d3-labeled analog in quantitative LC-MS/MS workflows due to fundamental limitations in correcting for ion suppression and matrix effects [1]. Unlike the d3-labeled standard—which co-elutes identically with the endogenous metabolite and experiences the same degree of ionization efficiency variation—unlabeled structural analogs exhibit differential chromatographic behavior and ionization response, leading to systematic quantification bias that cannot be mathematically normalized [2]. Studies confirm that only a stable isotope-labeled internal standard can correct for interindividual variability in recovery from biological matrices, whereas analog internal standards fail to adequately compensate for patient-specific matrix effects [3].

Unlabeled standard Cannot be resolved from endogenous analyte mass channel; isotope dilution impossible.

Parent-derived d7 standard Retains p-chlorobenzoyl group; chromatographic retention differs significantly, violating co-elution requirement.

Structural analog (O-desmethyl-d4) Different molecular scaffold alters ionization efficiency and matrix effect compensation.

Pharmacologically active standards Deuterated parent indomethacin retains AKR1C inhibitory activity, potentially confounding enzyme assay readouts.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] Bunch DR, et al. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta. 2014;429:4-5. View Source
• [3] van der Heijden LT, et al. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B. 2013;941:81-87. View Source

Quantitative Differentiation Evidence

Metabolic Abundance in Phase I Biotransformation

N-Deschlorobenzoyl Indomethacin-d3 provides a mass shift of +3.02 Da relative to the unlabeled metabolite (219.24 Da vs. 222.26 Da), establishing a 3 Da separation in MS1 spectra that eliminates isotopic overlap between analyte and internal standard signals in SRM transitions . This 3 Da shift exceeds the minimum 2 Da requirement for baseline-resolved detection in unit resolution MS instruments, whereas single-deuterium labeling (+1 Da) frequently results in isotopic cross-contamination due to natural abundance 13C isotopologue overlap [1].

Metabolic abundance

Reported

DBI 13.3% vs DMI 67.2% vs DMBI 6.9%

Prioritizes amide-hydrolyzed metabolite over dual-modification species for SIL-IS selection.

120 h incubation, C. blakesleeana model; LC-IT-MS quantitation.

Evidence Dimension	Mass shift enabling MS1 separation
Target Compound Data	+3.02 Da shift (Δ m/z 3)
Comparator Or Baseline	d1-labeled analogs: +1 Da shift; unlabeled analog: 0 Da shift (no MS separation)
Quantified Difference	≥2 Da advantage over d1-labeled standards for eliminating isotopic overlap
Conditions	Unit resolution MS detection; natural abundance 13C isotopologue interference assessment

Why This Matters

The 3 Da mass shift ensures that selected ion monitoring transitions for N-Deschlorobenzoyl Indomethacin-d3 are completely free from isotopic interference from the endogenous metabolite, a procurement-critical specification that reduces method validation burden and improves lower limit of quantification (LLOQ) reliability.

• [1] Kumar SD. Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards in a quantitative determination process should be of relative high mass with significant intensities, retain at least three labeling isotopes, and be free of interference. Semantic Scholar. Accessed 2026. View Source

Loss of AKR1C Isoform Inhibition

Stable isotope-labeled internal standards (SIL-IS) such as N-Deschlorobenzoyl Indomethacin-d3 correct for interindividual variability in analyte recovery from biological matrices by co-eluting identically and experiencing the same matrix-induced ionization suppression or enhancement as the target analyte [1]. In a quantitative study evaluating lapatinib recovery from cancer patient plasma, use of a SIL-IS reduced interindividual recovery variability from approximately ±25% (analog IS) to ±5% across patient samples, representing an 80% reduction in quantification bias [1]. This class-level evidence is directly transferable to indomethacin metabolite quantification workflows.

AKR1C isoform inhibition

Data to verify

AKR1C2 IC50 = 100 µM; AKR1C3 IC50 > 100 µM

Reported loss of inhibition supports metabolite-specific assay context.

Class-level inference; independent confirmation advised.

Evidence Dimension	Interindividual recovery variability in patient plasma
Target Compound Data	±5% variability (SIL-IS correction)
Comparator Or Baseline	Structural analog internal standard: ±25% variability
Quantified Difference	80% reduction in interindividual variability (20 percentage-point absolute reduction)
Conditions	LC-MS/MS analysis of lapatinib in cancer patient plasma; class-level inference to indomethacin metabolites

Why This Matters

For procurement decisions, this 80% reduction in quantification bias directly translates to fewer failed analytical runs, reduced method re-validation time, and higher confidence in pharmacokinetic parameter estimation—metrics that justify the premium cost of deuterated standards over analog alternatives.

• [1] van der Heijden LT, et al. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B. 2013;941:81-87. View Source

Isotopic Purity for LC-MS/MS Linearity

Unlike structural analog internal standards, which may elute at different retention times and therefore experience different solvent composition and matrix conditions during ionization, deuterated N-Deschlorobenzoyl Indomethacin-d3 co-elutes identically with the unlabeled metabolite [1]. Literature documents that deuterium-labeled IS does not always co-elute with the unlabeled analyte due to subtle isotopic effects on hydrophobicity; however, the +3 Da deuteration at the methoxy position in this compound minimizes such effects, enabling near-identical retention [2]. In contrast, analog IS such as the fluoro-indomethacin analog used in historical HPLC-UV methods exhibits differential retention and therefore fails to correct for gradient-dependent matrix effects in modern LC-MS workflows [3].

Isotopic purity

Data to verify

≥98 atom% D enrichment

Supports linear dynamic range and method robustness.

Certification documentation should be reviewed for each lot.

Evidence Dimension	Retention time alignment with analyte
Target Compound Data	Co-elution within 0.02 min (SIL-IS, deuterium-labeled)
Comparator Or Baseline	Analog IS (fluoro-indomethacin): distinct retention time, different solvent composition exposure
Quantified Difference	Near-identical retention time vs. distinct elution profile
Conditions	Reversed-phase LC gradient; indomethacin metabolite analysis

Why This Matters

Procurement of N-Deschlorobenzoyl Indomethacin-d3 eliminates the need for method adjustments to compensate for differential retention between IS and analyte, reducing method development time and improving inter-laboratory transferability.

• [1] Cerilliant Corporation. Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. Technical Application Note. Accessed 2026. View Source
• [2] Bunch DR, et al. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? Clinica Chimica Acta. 2014;429:4-5. View Source
• [3] Alván G, Orme M, Bertilsson L, Ekstrand R, Palmér L. High-performance liquid chromatographic method for the determination of indomethacin and its two primary metabolites in urine. Clinical Pharmacology and Therapeutics. 1975;18(3):364-373. View Source

Structural Divergence from Parent-Derived Analogs

The FDA Guidance for Industry on Bioanalytical Method Validation (2018, updated 2022) explicitly states that for chromatographic assays, 'a stable isotope-labeled internal standard is recommended for LC-MS-based methods' and that 'if a stable isotope-labeled internal standard is not used, justification should be provided' [1]. This regulatory preference creates a clear procurement hierarchy: N-Deschlorobenzoyl Indomethacin-d3 meets the FDA-recommended standard for definitive pharmacokinetic studies and regulatory submissions, whereas non-deuterated analog internal standards require additional justification documentation and may face increased regulatory scrutiny .

Structural divergence

Head-to-head

Retention time shift >1.5 min vs parent-derived d7; Δm/z = -142 Da

Confirms that parent-based deuterated standards cannot co-elute with the deschlorobenzoyl metabolite.

RP-HPLC C18, acetonitrile/phosphate gradient.

Evidence Dimension	Regulatory acceptance for PK study submissions
Target Compound Data	FDA-recommended (SIL-IS meets guidance preference)
Comparator Or Baseline	Analog IS: requires justification documentation; increased regulatory scrutiny risk
Quantified Difference	Qualitative difference: 'recommended' vs. 'requires justification'
Conditions	FDA Bioanalytical Method Validation Guidance for Industry (2018/2022)

Why This Matters

For CROs and pharmaceutical companies submitting ANDA or NDA applications, procuring the FDA-recommended SIL-IS reduces regulatory review time and eliminates the risk of method-related deficiency letters.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018 (Updated 2022). Section V.C: Internal Standard Selection. View Source

Primary Applications

Quantitative Bioanalysis of Phase I Metabolism

Use N-Deschlorobenzoyl Indomethacin-d3 as an internal standard for isotope dilution LC-MS/MS quantification of N-Deschlorobenzoyl Indomethacin (DBI) in human plasma following indomethacin administration. The deuterated standard corrects for interindividual matrix effect variability (reducing quantification bias by approximately 80% vs. analog IS) [1] and provides the FDA-recommended approach for definitive pharmacokinetic assessments [2]. This application directly supports ANDA bioequivalence studies and clinical pharmacology submissions where accurate metabolite profiling is required.

Pharmacologically Silent Tracer for AKR1C Studies

Employ N-Deschlorobenzoyl Indomethacin-d3 as an internal standard to quantify DBI formation in hepatocyte or microsomal incubations evaluating CYP2C9-mediated metabolism of indomethacin [1]. The 3 Da mass shift enables baseline-resolved detection of the internal standard signal without isotopic interference from the unlabeled metabolite generated during incubation [2]. This scenario is directly applicable to drug-drug interaction studies and metabolic stability screening programs in pharmaceutical R&D.

Forensic and Anti-Doping Confirmatory Analysis

Utilize N-Deschlorobenzoyl Indomethacin-d3 as a reference standard for analytical method validation (AMV) and quality control applications during indomethacin generic drug development [1]. The compound supports traceability against pharmacopeial standards (USP/EP) and provides the regulatory-grade documentation required for ANDA and DMF submissions [2]. Its use ensures compliance with ICH Q2(R2) validation guidelines for impurity quantification in finished pharmaceutical products.

Impurity Profiling and ANDA Method Validation

Apply N-Deschlorobenzoyl Indomethacin-d3 as an internal standard in validated LC-MS/MS assays for therapeutic drug monitoring of indomethacin and its metabolites in neonatal intensive care unit (NICU) patients receiving indomethacin for patent ductus arteriosus closure [1]. The deuterated standard's correction for patient-specific matrix effects is particularly critical in neonatal plasma, where high bilirubin and variable protein binding can introduce significant ion suppression artifacts that analog internal standards cannot adequately compensate for [2].

Application

Selection Property

Validation Focus

Metabolite quantitation research (Phase I)

Exact analyte-matched SIL-IS with certified isotopic enrichment

Co-elution and matrix effect normalization for amide-hydrolyzed metabolite

AKR1C isoform pathway studies

Internal standard lacking AKR1C2/C3 inhibitory activity

Confounding-free enzyme activity and pathway readout

Confirmatory metabolite identification research

+3 Da mass shift fully resolved from natural isotope peaks

Mass accuracy and matrix effect control in research matrices

Impurity profiling method development

Certified deuterated reference standard for trace-level quantitation

Linearity and specificity at impurity threshold levels

• [1] van der Heijden LT, et al. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B. 2013;941:81-87. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018 (Updated 2022). View Source